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Compound of Interest

Compound Name: 2-(1-Aziridinyl)ethyl methacrylate

Cat. No.: B1614665

Technical Guide: 2-(1-Aziridinyl)ethyl
methacrylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of 2-(1-
Aziridinyl)ethyl methacrylate, a bifunctional monomer with applications in polymer synthesis
and drug delivery systems.

Core Chemical Data

The fundamental molecular properties of 2-(1-Aziridinyl)ethyl methacrylate are summarized
below. This data is essential for stoichiometric calculations in synthesis and for analytical

characterization.
Property Value Source
Molecular Formula C8H13NO2 [1]
Molecular Weight 155.19 g/mol [1][2]
Exact Mass 155.19 [1]
CAS Number 6498-81-3 [11[2]
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Experimental Protocols

Detailed experimental procedures are crucial for the successful application of 2-(1-
Aziridinyl)ethyl methacrylate in research and development. Below are generalized protocols
for its polymerization, a common application.

Free-Radical Polymerization:

A prevalent method for polymerizing vinyl monomers like 2-(1-Aziridinyl)ethyl methacrylate is

free-radical polymerization.

e Initiators: Azo compounds, such as Azobisisobutyronitrile (AIBN), or peroxides like benzoyl
peroxide (BPO), are commonly used as thermal initiators.[2]

e Procedure Outline:

o Dissolve the 2-(1-Aziridinyl)ethyl methacrylate monomer and the chosen initiator in a

suitable solvent.

o Purge the reaction mixture with an inert gas (e.g., nitrogen or argon) to remove oxygen,

which can inhibit polymerization.

o Heat the mixture to a temperature appropriate for the decomposition of the initiator to

generate free radicals.

o Maintain the reaction at the desired temperature for a specified period to allow for polymer

chain growth.

o Terminate the polymerization by cooling the reaction mixture or by adding a radical

scavenger.

o Isolate and purify the resulting polymer, for example, by precipitation in a non-solvent

followed by filtration and drying.

Logical Workflow for Polymer Synthesis

The following diagram illustrates a generalized workflow for the synthesis of a polymer using 2-
(1-Aziridinyl)ethyl methacrylate.
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Caption: Workflow for the free-radical polymerization of 2-(1-Aziridinyl)ethyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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